HIV-1 inhibitor-56

• Molecular Formula: C22H14ClN7O2S
• Molecular Weight: 475.9 g/mol
• SMILES: C1=CC2=C(C=CC(=C2)C=CC#N)C(=C1)S(=O)(=O)N3C(=NC(=N3)NC4=CC(=C(C=C4)C#N)Cl)N
• InChI: InChI=1S/C22H14ClN7O2S/c23-19-12-17(8-7-16(19)13-25)27-22-28-21(26)30(29-22)33(31,32)20-5-1-4-15-11-14(3-2-10-24)6-9-18(15)20/h1-9,11-12H,(H3,26,27,28,29)/b3-2+
• InChIKey: RXXGEBPXQBMTIJ-NSCUHMNNSA-N

HIV-1 Inhibitor-56: A Brain-Penetrant NNRTI

HIV-1 inhibitor-56 (compound 12126065) is a non-nucleoside reverse transcriptase inhibitor (NNRTI) belonging to the N-phenyl-1-(phenylsulfonyl)-1H-1,2,4-triazol-3-amine class [1]. It exhibits sub-nanomolar potency against wild-type HIV-1 (EC50 = 0.24–0.47 nM) in TZM-bl cells and retains activity against clinically relevant NNRTI-resistant mutants including K103N/Y181C (A17) [1]. Distinctively, the compound demonstrates in vivo brain penetration with a brain Cmax of ~40.3 ng/100 mg following oral administration in mice, positioning it as a candidate for addressing HIV-associated neurocognitive disorders (HAND) [1].

Wild-type and NNRTI-resistant mutant HIV-1 inhibition studies

In vivo brain penetration evidence (mouse model) for CNS HIV research

N-phenyl-1-(phenylsulfonyl)-1H-1,2,4-triazol-3-amine NNRTI scaffold

• [1] Lane T, Makarov V, Nelson JAE, et al. N-Phenyl-1-(phenylsulfonyl)-1H-1,2,4-triazol-3-amine as a New Class of HIV-1 Non-nucleoside Reverse Transcriptase Inhibitor. J Med Chem. 2023;66(9):6193-6217. View Source

Why HIV-1 Inhibitor-56 Cannot Be Substituted

NNRTIs exhibit substantial variability in resistance mutation susceptibility and central nervous system (CNS) penetration, rendering class-level interchange inappropriate for research targeting neurocognitive outcomes. Efavirenz (EFV) shows neurotoxicity risk and limited activity against the K103N/Y181C double mutant [1], while Rilpivirine (RPV) maintains potency against A17 but lacks documented brain penetration comparable to 12126065 [1]. Selection among NNRTIs for HAND-relevant studies therefore requires compound-specific data on mutant coverage, neuronal safety margins, and brain exposure—differentiation parameters quantified below.

Efavirenz (EFV) mismatch

Reduced activity against K103N/Y181C mutant and reported neurotoxicity risk may limit CNS research relevance.

Rilpivirine (RPV) gap

Maintains A17 mutant potency but lacks comparable brain penetration documentation in available studies.

Class-level interchange not supported

Mutant coverage, neuronal endpoint context, and CNS exposure must be verified per compound.

• [1] Lane T, Makarov V, Nelson JAE, et al. N-Phenyl-1-(phenylsulfonyl)-1H-1,2,4-triazol-3-amine as a New Class of HIV-1 Non-nucleoside Reverse Transcriptase Inhibitor. J Med Chem. 2023;66(9):6193-6217. View Source

HIV-1 Inhibitor-56: Comparator Evidence

Wild-Type HIV-1 Potency

HIV-1 inhibitor-56 (12126065) demonstrated superior potency against wild-type HIV-1 (IIIB strain) in TZM-bl cells compared to the first-line NNRTI Efavirenz (EFV). In a direct head-to-head comparison within the same study, 12126065 exhibited an EC50 of 0.47 ± 0.05 nM, which is 1.45-fold more potent than EFV (0.68 ± 0.03 nM) [1]. Rilpivirine (RPV) showed comparable potency (0.35 ± 0.03 nM) [1].

Wild-type HIV-1 potency

Head-to-head

EC50 0.47 ± 0.05 nM (1.45× vs EFV)

Supports wild-type inhibition context; differentiation vs EFV in mutant models is key.

TZM-bl cells, ≥6 replicates. RPV 0.35 nM.

Evidence Dimension	Antiviral potency (EC50) against wild-type HIV-1 IIIB
Target Compound Data	0.47 ± 0.05 nM
Comparator Or Baseline	Efavirenz (EFV): 0.68 ± 0.03 nM; Rilpivirine (RPV): 0.35 ± 0.03 nM
Quantified Difference	1.45-fold more potent than EFV; 1.34-fold less potent than RPV
Conditions	TZM-bl cells; concentration range 0.05–500 nM; ≥6 replicates

Why This Matters

Sub-nanomolar potency enables lower dosing requirements in vitro, but differentiation against EFV in the A17 mutant (see below) is the critical selection driver.

• [1] Lane T, Makarov V, Nelson JAE, et al. J Med Chem. 2023;66(9):6193-6217. Table 3. View Source

Activity Against K103N/Y181C Mutant

The clinically prevalent K103N/Y181C (A17) double mutant confers high-level resistance to first-generation NNRTIs. HIV-1 inhibitor-56 (12126065) retains substantial activity against A17 with an EC50 of 3.4 ± 1.1 nM, representing only a 7.2-fold shift from wild-type [1]. In direct comparison, EFV shows an EC50 of 18 ± 4.5 nM against A17 (26.5-fold shift), making 12126065 5.3-fold more potent than EFV against this resistant mutant [1]. RPV retains activity (2.5 ± 1.9 nM; 7.1-fold shift) comparable to 12126065 [1].

A17 mutant (K103N/Y181C)

Head-to-head

EC50 3.4 ± 1.1 nM (5.3× vs EFV, 7.2× shift from WT)

Retained activity against clinically relevant double mutant; supports resistance research.

EFV 18 nM (26.5× shift); RPV 2.5 nM comparable.

Evidence Dimension	Antiviral potency (EC50) against K103N/Y181C (A17) double mutant
Target Compound Data	3.4 ± 1.1 nM
Comparator Or Baseline	Efavirenz (EFV): 18 ± 4.5 nM; Rilpivirine (RPV): 2.5 ± 1.9 nM
Quantified Difference	5.3-fold more potent than EFV; 1.36-fold less potent than RPV
Conditions	TZM-bl cells; A17 mutant (K103N/Y181C); concentration range 0.05–500 nM; ≥6 replicates

Why This Matters

Retained activity against the A17 double mutant distinguishes 12126065 from first-generation NNRTIs like EFV, making it suitable for studies involving NNRTI-resistant viral strains.

• [1] Lane T, Makarov V, Nelson JAE, et al. J Med Chem. 2023;66(9):6193-6217. Table 3. View Source

Selectivity Index Against Wild-Type HIV-1

The selectivity index (SI = CC50 / EC50) quantifies the in vitro therapeutic window. For wild-type HIV-1, 12126065 exhibits an SI of 1.0 × 10⁴ (CC50 = 4.8 ± 1.2 µM) [1]. This is comparable to EFV (SI > 7.3 × 10³; CC50 > 5 µM) and RPV (SI > 1.4 × 10⁴; CC50 > 5 µM) [1]. The SI does not represent a significant point of differentiation among these three compounds against wild-type virus.

Selectivity index (WT)

Head-to-head

SI 1.0 × 10⁴ (CC50 4.8 µM)

Comparable to EFV and RPV; not a procurement differentiator.

CC50 via cytotoxicity assay in TZM-bl cells.

Evidence Dimension	Selectivity index (SI) against wild-type HIV-1
Target Compound Data	1.0 × 10⁴ (CC50 = 4.8 ± 1.2 µM)
Comparator Or Baseline	EFV: >7.3 × 10³ (CC50 >5 µM); RPV: >1.4 × 10⁴ (CC50 >5 µM)
Quantified Difference	Comparable; no significant differentiation
Conditions	TZM-bl cells; CC50 determined via cytotoxicity assay

Why This Matters

Confirms that 12126065 does not sacrifice safety margin for potency, but does not constitute a procurement differentiator versus RPV.

• [1] Lane T, Makarov V, Nelson JAE, et al. J Med Chem. 2023;66(9):6193-6217. Table 3. View Source

In Vivo Brain Penetration

HIV-1 inhibitor-56 (12126065) demonstrates quantifiable in vivo brain penetration in mice following a single intragastric dose of 250 mg/kg. Brain Cmax reached ~40.3 ± 9.43 ng/100 mg, while plasma Cmax was 81.4 ± 26.16 ng/mL, yielding a brain-to-plasma ratio of approximately 0.5 [1]. The compound's half-life in plasma was 7.7 ± 1.57 hr, with a comparable brain half-life of 11.5 ± 8.14 hr [1]. Direct comparator brain penetration data for EFV and RPV under identical experimental conditions are not available in this study, limiting cross-compound quantification.

Brain penetration

Reported

Brain Cmax ~40.3 ng/100 mg, brain/plasma ratio ~0.5

Demonstrated CNS exposure in mouse model; supports HAND research context.

Single 250 mg/kg oral dose; no direct comparator PK under same conditions.

Evidence Dimension	In vivo brain penetration (Cmax) in mice
Target Compound Data	Brain Cmax ~40.3 ± 9.43 ng/100 mg; Plasma Cmax 81.4 ± 26.16 ng/mL; Brain T1/2 11.5 ± 8.14 hr
Comparator Or Baseline	No direct comparator data available in same study
Quantified Difference	Brain-to-plasma Cmax ratio ~0.5
Conditions	Male CD-1 mice; single intragastric dose 250 mg/kg; n=3 per time point

Why This Matters

Demonstrated brain penetration supports applications in HAND research where CNS antiviral activity is required, though absence of direct comparator PK data limits claims of superiority over other brain-penetrant NNRTIs.

• [1] Lane T, Makarov V, Nelson JAE, et al. J Med Chem. 2023;66(9):6193-6217. Pharmacokinetics section. View Source

Enzymatic RT Inhibition

In a cell-free reverse transcriptase inhibition assay using PicoGreen dsDNA quantitation, 12126065 exhibited an IC50 of 0.23 ± 0.07 µM [1]. This was comparable to RPV (0.16 ± 0.06 µM) and superior to EFV (0.03 ± 0.01 µM) [1]. The compound showed approximately 1.7-fold higher potency than Nevirapine (0.40 ± 0.14 µM) [1]. Note that this enzymatic IC50 is approximately 500-fold higher than the cellular EC50, consistent with the established disconnect between biochemical and cell-based NNRTI potency.

RT enzymatic inhibition

Head-to-head

IC50 0.23 ± 0.07 µM

Confirms RT target engagement; biochemical potency does not predict cellular EC50 rank.

Cell-free PicoGreen assay; EFV 0.03 µM, RPV 0.16 µM.

Evidence Dimension	Reverse transcriptase enzymatic inhibition (IC50)
Target Compound Data	0.23 ± 0.07 µM
Comparator Or Baseline	RPV: 0.16 ± 0.06 µM; EFV: 0.03 ± 0.01 µM; Nevirapine: 0.40 ± 0.14 µM
Quantified Difference	1.4-fold less potent than RPV; 7.7-fold less potent than EFV; 1.7-fold more potent than Nevirapine
Conditions	Cell-free HIV-1 RT assay; PicoGreen dsDNA quantitation

Why This Matters

Confirms RT as the molecular target and provides a biochemical benchmark for SAR studies, though EFV's superior enzymatic potency does not translate to superior cellular activity.

• [1] Lane T, Makarov V, Nelson JAE, et al. J Med Chem. 2023;66(9):6193-6217. Table 2. View Source

Neuronal Safety Profile

HIV-1 inhibitor-56 (12126065) exhibited minimal neurotoxicity in mouse primary neurons, with no significant loss of MAP-2 intensity at concentrations up to 10 µM and a 50% toxicity concentration (TC50) exceeding 100 µM [1]. This safety margin is >200,000-fold above its cellular EC50 (0.47 nM). In contrast, EFV showed neurotoxic risk potential as assessed by calcium accumulation and spiking assays in the same study [1]. Direct quantitative comparator TC50 values for EFV and RPV in identical neuronal assays were not reported, limiting direct numerical comparison.

Neuronal cytotoxicity

Assay context

TC50 >100 µM; no MAP-2 loss up to 10 µM

Neuronal endpoint context suggests wide margin; EFV showed neurotoxic risk potential.

Direct comparator TC50 values not reported; mouse primary neurons.

Evidence Dimension	Neuronal cytotoxicity (TC50) in mouse primary neurons
Target Compound Data	TC50 >100 µM; minimal neurotoxicity at ≤10 µM
Comparator Or Baseline	EFV: showed neurotoxic risk potential (no TC50 reported); RPV: no neurotoxicity data reported in same study
Quantified Difference	TC50 / EC50 ratio >200,000-fold for 12126065
Conditions	Mouse primary cortical neurons; 48 hr incubation; MAP-2 intensity imaging; calcium spiking assays

Why This Matters

The high neuronal safety margin supports use in HAND-focused research where CNS exposure is desired without neurotoxic liability—a known concern with EFV-containing regimens.

• [1] Lane T, Makarov V, Nelson JAE, et al. J Med Chem. 2023;66(9):6193-6217. Neurotoxicity section. View Source

HIV-1 Inhibitor-56: Research & Preclinical Applications

NNRTI-Resistant HIV-1 Studies

Researchers investigating NNRTI-resistant HIV-1 variants—particularly the clinically prevalent K103N/Y181C (A17) double mutant—should prioritize HIV-1 inhibitor-56 over first-generation NNRTIs like Efavirenz. The compound retains an EC50 of 3.4 nM against A17, representing a 5.3-fold potency advantage over EFV (EC50 = 18 nM) [1]. This enables in vitro efficacy studies at physiologically relevant concentrations where EFV would be ineffective. Applications include resistance profiling, combination studies with NRTIs or INSTIs, and characterization of resistance emergence pathways.

Preclinical HAND Models

Studies targeting HIV-associated neurocognitive disorders (HAND) require compounds that penetrate the blood-brain barrier while minimizing neuronal toxicity. HIV-1 inhibitor-56 demonstrates brain Cmax of ~40.3 ng/100 mg following oral dosing in mice, with a brain-to-plasma ratio of approximately 0.5 [1]. Coupled with a TC50 >100 µM in primary mouse neurons (>200,000-fold above antiviral EC50), the compound is suitable for in vivo neuro-HIV efficacy studies, CNS viral load assessment, and evaluation of neuroinflammatory or cognitive endpoints in humanized mouse models [1].

SAR on Triazole NNRTI Scaffold

Medicinal chemistry programs optimizing NNRTIs can utilize HIV-1 inhibitor-56 as a benchmark compound for the N-phenyl-1-(phenylsulfonyl)-1H-1,2,4-triazol-3-amine scaffold. The cryo-EM structure of 12126065 bound to HIV-1 RT at 3.53 Å resolution provides a structural template for rational design [1]. The compound's activity profile—sub-nanomolar WT potency, retained A17 activity, and favorable PK—establishes a performance baseline against which new analogs can be compared in TZM-bl cellular assays and enzymatic RT inhibition assays [1].

In Vivo Toxicology Studies

Investigators conducting preclinical safety evaluation of brain-penetrant NNRTIs may select HIV-1 inhibitor-56 as a tool compound with established in vivo toxicology data. The compound demonstrated no visible signs of acute toxicity at 2000 mg/kg oral dose in mice over 14 days, and subacute toxicity studies at 25 and 250 mg/kg over 30 days revealed no deviations in weight gain, behavior, or organ pathology except mild hepatic infiltrates at the higher dose [1]. This toxicology baseline enables comparative assessment of novel CNS-penetrant NNRTI candidates.

Application

Selection Property

Validation Focus

NNRTI-resistant HIV-1 mutant studies

Retained activity against K103N/Y181C (A17) double mutant

Mutant-panel potency and resistance emergence profiling

CNS HIV research (HAND models)

Brain penetration and neuronal endpoint context

Brain exposure, neuroinflammation, and cognitive endpoint review

NNRTI SAR and medicinal chemistry

Triazole scaffold benchmark with cryo-EM structural data

Cellular and enzymatic inhibition benchmarking for analog design

In vivo toxicology reference

Preclinical toxicology baseline in mice

Organ pathology, weight gain, and behavioral endpoint monitoring

• [1] Lane T, Makarov V, Nelson JAE, et al. N-Phenyl-1-(phenylsulfonyl)-1H-1,2,4-triazol-3-amine as a New Class of HIV-1 Non-nucleoside Reverse Transcriptase Inhibitor. J Med Chem. 2023;66(9):6193-6217. View Source